Cas no 2361638-95-9 (rac-1-(3R,4R)-4-(prop-2-enamido)methyloxolan-3-yl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: rac-1-(3R,4R)-4-(prop-2-enamido)methyloxolan-3-yl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2361638-95-9
• MF: C₁₁H₁₅N₅O₃
• MW: 265.268501520157
• CID: 5379506
• PubChem ID: 139015285
• Update Time: 2025-07-09

rac-1-(3R,4R)-4-(prop-2-enamido)methyloxolan-3-yl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• rel-1-[(3R,4R)-Tetrahydro-4-[[(1-oxo-2-propen-1-yl)amino]methyl]-3-furanyl]-1H-1,2,3-triazole-4-carboxamide
• rac-1-(3R,4R)-4-(prop-2-enamido)methyloxolan-3-yl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C11H15N5O3/c1-2-10(17)13-3-7-5-19-6-9(7)16-4-8(11(12)18)14-15-16/h2,4,7,9H,1,3,5-6H2,(H2,12,18)(H,13,17)/t7-,9-/m0/s1
• InChI Key： IMXWQBHUWRSDCQ-CBAPKCEASA-N
• SMILES： N1([C@@H]2[C@@H](CNC(=O)C=C)COC2)C=C(C(N)=O)N=N1

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.44±0.50(Predicted)

Additional information on rac-1-(3R,4R)-4-(prop-2-enamido)methyloxolan-3-yl-1H-1,2,3-triazole-4-carboxamide

Research Briefing on rac-1-(3R,4R)-4-(prop-2-enamido)methyloxolan-3-yl-1H-1,2,3-triazole-4-carboxamide (CAS: 2361638-95-9)

In recent years, the compound rac-1-(3R,4R)-4-(prop-2-enamido)methyloxolan-3-yl-1H-1,2,3-triazole-4-carboxamide (CAS: 2361638-95-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

The compound, characterized by its triazole-carboxamide core and oxolane ring, has been investigated for its role as a modulator of specific biological pathways. Recent studies have highlighted its potential in targeting enzymes involved in inflammatory and oncogenic processes. The presence of the prop-2-enamido group further enhances its reactivity, making it a promising candidate for covalent inhibition strategies.

A 2023 study published in the Journal of Medicinal Chemistry detailed the synthetic route for rac-1-(3R,4R)-4-(prop-2-enamido)methyloxolan-3-yl-1H-1,2,3-triazole-4-carboxamide, emphasizing the use of click chemistry for the triazole formation. The study reported a yield of 78% and high purity, which is critical for subsequent biological evaluations. The compound's stability under physiological conditions was also confirmed, supporting its potential for in vivo applications.

Further research has explored the compound's interaction with protein targets. Molecular docking simulations and X-ray crystallography revealed that the triazole-carboxamide moiety forms hydrogen bonds with key residues in the active site of target enzymes, such as COX-2 and PI3K. These interactions are believed to underlie the compound's inhibitory effects, as demonstrated in cell-based assays where it reduced inflammatory cytokine production and inhibited cancer cell proliferation at micromolar concentrations.

In preclinical models, rac-1-(3R,4R)-4-(prop-2-enamido)methyloxolan-3-yl-1H-1,2,3-triazole-4-carboxamide exhibited favorable pharmacokinetic properties, including oral bioavailability and a half-life of approximately 6 hours. Toxicity studies in rodents indicated a safe profile at therapeutic doses, with no significant adverse effects observed. These findings position the compound as a viable candidate for further development in inflammatory diseases and oncology.

Despite these promising results, challenges remain in optimizing the compound's selectivity and potency. Ongoing research is focused on structural modifications to enhance its binding affinity and reduce off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, rac-1-(3R,4R)-4-(prop-2-enamido)methyloxolan-3-yl-1H-1,2,3-triazole-4-carboxamide represents a compelling example of how rational drug design and chemical biology can converge to address unmet medical needs. Continued investigation into its mechanisms and therapeutic potential will be crucial for advancing this compound into the next stages of drug development.